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Compound of Interest

Compound Name: Angiogenesis inhibitor 3

Cat. No.: B12419211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in

tumor growth, progression, and metastasis. Consequently, the inhibition of angiogenesis has

emerged as a key therapeutic strategy in oncology. Angiogenesis Inhibitor 3, identified as

(Z,E)-3-(Imidazol-4-ylmethylene)indolin-2-one, is a cell-permeable indolinone compound with

demonstrated anti-angiogenic properties.[1][2] This document provides detailed protocols for

the preparation and application of Angiogenesis Inhibitor 3 in common in vitro cell culture

assays to assess its bioactivity.
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Property Value Reference

Chemical Name
(Z,E)-3-(Imidazol-4-

ylmethylene)indolin-2-one
[3]

CAS Number 186611-44-9 [3]

Molecular Formula C₁₂H₉N₃O [3]

Molecular Weight 211.22 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (5 mg/mL)

Storage Store at 2-8°C.

Purity ≥95% (HPLC) [3]

Mechanism of Action
Angiogenesis Inhibitor 3 is an ATP-competitive inhibitor of human Epidermal Growth Factor

Receptor (hEGF-R) tyrosine kinase.[1][2] Many indolinone-based compounds are known to

target receptor tyrosine kinases (RTKs) that are crucial for angiogenesis, such as Vascular

Endothelial Growth Factor Receptors (VEGFRs). While direct inhibition of VEGFR by this

specific compound is not explicitly detailed in the provided search results, its demonstrated

anti-angiogenic activity in a rat aortic ring model suggests it likely interferes with key signaling

pathways governing endothelial cell proliferation, migration, and differentiation, such as the

VEGF signaling cascade.
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Figure 1: Proposed inhibitory action on the VEGF signaling pathway.
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Quantitative Data
Assay Cell Line Metric Value Reference

In Vitro

Angiogenesis
Rat Aortic Rings % Inhibition 30% at 10 µM [1][2]

hEGF-R Tyrosine

Kinase Activity
- % Inhibition 54% at 10 µM [1][2]

Experimental Protocols
Preparation of Stock and Working Solutions
This protocol describes the preparation of stock and working solutions of Angiogenesis
Inhibitor 3 for use in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419211#how-to-prepare-angiogenesis-inhibitor-3-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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